Cas no 59016-93-2 ([4-(hydroxymethyl)phenyl]boronic acid)

• Product Name: [4-(hydroxymethyl)phenyl]boronic acid
• CAS No: 59016-93-2
• MF: C₇H₉BO₃
• MW: 151.955562353134
• MDL: MFCD00792672
• CID: 57353
• PubChem ID: 2734706
• Update Time: 2025-10-28

[4-(hydroxymethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)benzeneboronic acid
• 4-(Hydroxymethyl)phenylboronic acid
• ISOQUINOLINE-5-CARBOXYLIC ACID
• ISOQUINOLINE-5-METHANOL
• 4-Hydroxymethyl phenyl boronic acid
• 4-(Hydroxymethyl)phenylboronic Acid (contains varying amounts of Anhydride)
• [4-(hydroxymethyl)phenyl]boronic acid
• 4-Hydroxymethylbenzeneboronic acid
• p-(Hydroxymethyl)phenylboronic Acid
• α-Hydroxy-p-tolueneboronic acid
• 4-(Hydroxymethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• Boronicacid, [4-(hydroxymethyl)phenyl]- (9CI)
• p-Tolueneboronic acid, a-hydroxy- (6CI)
• (p-Hydroxymethyl)phenylboronic acid
• (4-(hydroxymethyl)phenyl)boronic acid
• 4-hydroxymethylphenylboronic acid
• (4-hydroxymethylphenyl)boronic acid
• 4-hydroxymethyl phenylboronic acid
• BORONIC ACID, [4-(HYDROXYMETHYL)PHENYL]-
• 4-(hydroxymethyl) phenylboronic acid
• [4-(Hydroxymethyl)Phenyl]Boranediol
• 4-(Hydroxymethyl)phenylboronicacid
• P
• 4-(Hydroxymethyl)phenylboronic acid(contains varying amounts of Anhydride)
• PZRPBPMLSSNFOM-UHFFFAOYSA-N
• 4-(hydroxy methyl)phenylboronic acid
• A8316
• FT-0616785
• 4-(hydroxymethyl)phenyl-boronic acid
• EN300-175993
• AM20060341
• [4-(hydroxymethyl)phenyl] boronic acid
• 4-hydroxymethyl-phenyl-boronic acid
• 4-(hydroxymethyl)benzene boronic acid
• 4-hydroxymethyl-phenylboronic acid
• 4(hydroxymethyl)phenylboronic acid
• 4-(Hydroxymethyl)benzeneboronicAcid
• 59016-93-2
• AB07121
• 4-hydroxymethylbenzene boronic acid
• SCHEMBL112402
• AS-2467
• 4-hydroxymethyl benzene boronic acid
• J-513749
• 4-(hydroxymethyl)phenyl boronic acid
• DTXSID20370454
• AC-2440
• SY001158
• 4-(hydroxymethyl)-phenylboronic acid
• [4-(hydroxymethyl)-phenyl]-boronic acid
• 4-(hydroxy-methyl)-benzene boronic acid
• 4-hydroxymethylphenyl boronic acid
• AKOS004116393
• 1-PYRROLIDIN-3-(2-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE
• HY-W000949
• H1204
• CS-W000949
• Z1203162320
• MFCD00792672
• 4-(Hydroxymethyl)phenylboronic acid,98%
• STL555939
• 4-Boronobenzyl alcohol
• DB-009528
• BBL102140

• MDL： MFCD00792672
• Inchi： 1S/C7H9BO3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4,9-11H,5H2
• InChI Key： PZRPBPMLSSNFOM-UHFFFAOYSA-N
• SMILES： OCC1C=CC(B(O)O)=CC=1
• BRN： 2831413

Computed Properties

• Exact Mass: 152.06400
• Monoisotopic Mass: 152.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.2500
• Melting Point: 251-256 °C (lit.)
• Boiling Point: 362°C at 760 mmHg
• Flash Point: 172.7℃
• Refractive Index: 1.567
• PH: 4.5 (10g/l, H2O)
• Water Partition Coefficient: 25 g/L
• PSA: 60.69000
• LogP: -1.14130

[4-(hydroxymethyl)phenyl]boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [4-(hydroxymethyl)phenyl]boronic acid

Comprehensive Guide to [4-(hydroxymethyl)phenyl]boronic acid (CAS No. 59016-93-2): Properties, Applications, and Market Insights

[4-(hydroxymethyl)phenyl]boronic acid (CAS No. 59016-93-2) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its hydroxymethyl and boronic acid functional groups, plays a crucial role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers and industries value this compound for its stability, reactivity, and compatibility with various reaction conditions.

The molecular structure of [4-(hydroxymethyl)phenyl]boronic acid features a phenyl ring substituted with both a hydroxymethyl group and a boronic acid moiety. This unique combination enables its use as a building block in the synthesis of complex molecules, particularly in drug discovery and development. The boronic acid group facilitates the formation of carbon-carbon bonds, making it indispensable in the production of biaryl compounds, which are prevalent in many pharmaceuticals and agrochemicals.

One of the most significant applications of [4-(hydroxymethyl)phenyl]boronic acid is in the field of cancer research. Recent studies highlight its potential as a key intermediate in the synthesis of tyrosine kinase inhibitors, which target specific pathways in cancer cells. This aligns with the growing interest in precision medicine and targeted therapies, topics frequently searched by medical professionals and researchers. Additionally, its role in developing fluorescent probes for bioimaging has garnered attention in diagnostic applications.

From an industrial perspective, the demand for [4-(hydroxymethyl)phenyl]boronic acid is driven by its utility in polymer chemistry and material science. It serves as a monomer or cross-linking agent in the production of advanced materials, including self-healing polymers and responsive hydrogels. These materials are increasingly relevant in sectors such as biomedical engineering and smart coatings, addressing current market needs for innovative and sustainable solutions.

In the context of green chemistry, [4-(hydroxymethyl)phenyl]boronic acid is notable for its participation in atom-efficient reactions. The compound's ability to facilitate transformations with minimal byproducts resonates with the global push toward environmentally friendly synthesis. This aspect is particularly appealing to industries aiming to reduce their carbon footprint and comply with stringent environmental regulations.

The synthesis and handling of [4-(hydroxymethyl)phenyl]boronic acid require careful consideration of its physicochemical properties. It typically appears as a white to off-white crystalline powder, soluble in common organic solvents like methanol and dimethyl sulfoxide (DMSO). Stability under inert atmospheres and protection from moisture are recommended to maintain its reactivity and shelf life. These practical insights are valuable for laboratories and manufacturers optimizing their processes.

Market trends indicate a steady growth in the demand for boronic acid derivatives, with [4-(hydroxymethyl)phenyl]boronic acid being no exception. The pharmaceutical sector remains the primary driver, followed by applications in electronic materials and catalysis. Suppliers and distributors are expanding their portfolios to meet the needs of diverse research and industrial applications, ensuring consistent availability of high-purity grades.

For researchers exploring structure-activity relationships (SAR), [4-(hydroxymethyl)phenyl]boronic acid offers a modular scaffold. Its functional groups can be further modified to tune electronic and steric properties, enabling the design of tailored molecules. This flexibility is crucial in medicinal chemistry, where small structural changes can significantly impact biological activity.

In summary, [4-(hydroxymethyl)phenyl]boronic acid (CAS No. 59016-93-2) stands out as a multifaceted compound with broad applications across chemistry and materials science. Its role in cross-coupling reactions, drug development, and advanced materials underscores its importance in both academic and industrial settings. As research continues to uncover new uses, this compound is poised to remain a staple in the toolkit of synthetic chemists and material scientists alike.